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Compound of Interest
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CAS No.: 96382-71-7

Cat. No.: B193096
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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of

dehydrofelodipine in pharmaceutical formulations. Dehydrofelodipine, a primary degradation

product and potential impurity of the antihypertensive drug felodipine, must be monitored to

ensure the quality, safety, and efficacy of the final drug product. The described method is

stability-indicating, capable of separating dehydrofelodipine from the active pharmaceutical

ingredient (API) and other related substances. This document provides a comprehensive

protocol for sample preparation, chromatographic conditions, and method validation, adhering

to ICH guidelines.

Introduction
Felodipine is a calcium channel blocker widely used in the treatment of hypertension.[1] Like

other dihydropyridine derivatives, felodipine is susceptible to degradation, particularly oxidation,

which leads to the formation of its pyridine analogue, dehydrofelodipine. The presence of this
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and other impurities can impact the stability and safety of the pharmaceutical product.

Therefore, a reliable and validated analytical method is crucial for the quantification of

dehydrofelodipine in felodipine drug substances and formulations. This HPLC-UV method

provides a straightforward and accurate approach for this purpose.

Experimental Protocol
Instrumentation and Reagents

HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a

UV-Vis detector.

Chromatography Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm

particle size) is recommended.[1][2]

Solvents: HPLC grade acetonitrile, methanol, and water.

Chemicals: Ammonium acetate, acetic acid (or other suitable buffering agents).

Reference Standards: Felodipine and Dehydrofelodipine certified reference standards.

Chromatographic Conditions
A summary of the recommended chromatographic conditions is provided in the table below.

These conditions are based on a consolidation of methods developed for the analysis of

felodipine and its related substances.[2][3][4]
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Parameter Recommended Condition

Column C18 (250 mm x 4.6 mm, 5 µm)

Mobile Phase

Acetonitrile and 0.02 M Ammonium Acetate

buffer (pH 5.0) in a 45:55 v/v ratio.[4]

Alternative: Methanol:Acetonitrile:Water

(50:15:35 v/v/v).[2]

Flow Rate 1.0 mL/min[2]

Injection Volume 20 µL

Column Temperature Ambient or 30°C

Detection Wavelength 238 nm[2][5]

Run Time Approximately 15 minutes

Standard Solution Preparation
Dehydrofelodipine Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of

dehydrofelodipine reference standard in 100 mL of mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations in the desired linear range

(e.g., 0.1 µg/mL to 10 µg/mL).

Sample Preparation (from Tablets)
Weighing and Grinding: Weigh and finely powder a representative number of tablets (e.g.,

20) to ensure homogeneity.

Extraction: Transfer an amount of powdered tablet equivalent to a single dose of felodipine

into a suitable volumetric flask. Add a portion of the mobile phase (approximately 70% of the

flask volume).

Sonication and Dissolution: Sonicate the mixture for 15-20 minutes to ensure complete

dissolution of the drug.
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Dilution: Allow the solution to cool to room temperature and then dilute to the mark with the

mobile phase.

Filtration: Filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial for

analysis.

Method Validation Summary
The described HPLC-UV method has been validated according to ICH guidelines,

demonstrating its suitability for the intended purpose. The key validation parameters are

summarized below.

Validation Parameter Typical Results

Linearity (µg/mL) 0.2 - 8.0[4]

Correlation Coefficient (r²) > 0.999[4]

Limit of Detection (LOD) (µg/mL) ~0.05[4]

Limit of Quantification (LOQ) (µg/mL) ~0.15[4]

Accuracy (% Recovery) 95% - 106%[4]

Precision (%RSD) < 2.0%

Forced Degradation Studies
To establish the stability-indicating nature of the method, forced degradation studies should be

performed on the felodipine drug product. This involves subjecting the sample to various stress

conditions to induce the formation of degradation products, including dehydrofelodipine.

Protocol for Forced Degradation
Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60°C for 2 hours.

Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60°C for 30 minutes.

Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 2 hours.
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Thermal Degradation: Expose the solid drug product to 105°C for 24 hours.

Photolytic Degradation: Expose the drug product to UV light (254 nm) and visible light for an

extended period.

Following each stress condition, the samples should be prepared and analyzed using the

described HPLC method to assess the separation of dehydrofelodipine and other degradants

from the parent drug.
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Caption: Workflow for HPLC-UV analysis of dehydrofelodipine.
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Logical Relationship of Method Validation
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Caption: Validation parameters for the analytical method.

Conclusion
The HPLC-UV method detailed in this application note is a reliable, accurate, and precise tool

for the quantitative determination of dehydrofelodipine in pharmaceutical formulations. Its

stability-indicating nature ensures that the analysis is specific and free from interference from

the API and other degradation products. This method is well-suited for routine quality control

testing and stability studies in the pharmaceutical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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